Zinc Oxide

• CAS No.: 1314-13-2
• Product Name: Zinc Oxide
• Molecular Formula: ZnO; OZn
• Molecular Weight: 81.4 g/mol
• IUPAC Name: oxozinc
• Standard InChI: InChI=1S/O.Zn
• Standard InChIKey: XLOMVQKBTHCTTD-UHFFFAOYSA-N
• Impurities: ... Some technical grades contain a few tenths of a percent lead.
• SMILES: O=[Zn]
• Canonical SMILES: [O-2].[Zn+2]
• Boiling Point: 2360 °C
• Colorform: White or yellowish-white powder; hexagonal crystals; Coarse white or grayish powder; Hexagonal, wurtzite crystal structure; White powder; hexagonal
• Density: 5.6 g/cu cm; 5.6 g/cm³; Density (at 20 °C): 5.1 g/cm³; 5.61
• Melting Point: 3587 °F (NIOSH, 2016); 1974 °C; 1975 °C; 3587°F
• Physical Description: Crude zinc oxide is a yellow-gray granular solid with no odor. It is insoluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Prolonged inhalation of the dust may result in metal fume fever with symptoms of chills, fever, muscular pain, nausea and vomiting.; DryPowder; DryPowder, Liquid; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WHITE POWDER.; WHITE ODOURLESS POWDER.; White, odorless solid.
• Description: Crude zinc oxide is a yellow-gray granular solid with no odor. It is insoluble in water. The primary hazard is the threat posed to the environment. Immediate steps should be taken to limit its spread to the environment. Prolonged inhalation of the dust may result in metal fume fever with symptoms of chills, fever, muscular pain, nausea and vomiting.; Zinc oxide is a zinc molecular entity.; Zinc oxide is an inorganic compound used in a number of manufacturing processes. It can be found in rubbers, plastics, ceramics, glass, cement, lubricants, paints, ointments, adhesives, sealants, pigments, foods, batteries, ferrites, fire retardants, and first-aid tapes. It occurs naturally as the mineral zincite, but most zinc oxide is produced synthetically. It is also widely used to treat a variety of other skin conditions, in products such as baby powder and barrier creams to treat diaper rashes, calamine cream, anti-dandruff shampoos, and antiseptic ointments.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 0.0004 % at 64° F (NIOSH, 2016); Insoluble in water; Slowly decomposed by water; Soluble in dilute acid; Soluble in acids and alkalies; insoluble in alcohol; 0.00042 g/100 cu cm water at 18 °C; Solubility in water: none; Solubility in water, mg/l at 20 °C: 6-32 (slightly soluble); (64°F): 0.0004%
• Synonyms: 3N5; 503R; 720C; AEE-Zn 601; AR; AR (metal oxide); AT 01; AT 01 (metal oxide); AT 86; AZ-SW; AZO; AZO 22; AZO 55; AZO 66; AZO 66T; AZO 77; AZO 77H; AZO 77HSA; AZO 801; AZO 805; AZO 945; AZO-A; AZO-ZZZ 111; ActiSorb S 2; Activox C 80; Activox R 50; Ac
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016); 0 mm Hg (approx); 0 mmHg (approx)
• PubChem Compound: 14806
• Last Modified: Nov 11 2021